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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminohexanoic acid, a non-proteinogenic amino acid, is a molecule of significant interest in

various scientific domains, including neuroscience and pharmacology. Its structural similarity to

the inhibitory neurotransmitter γ-aminobutyric acid (GABA) has prompted investigations into its

biological activities, particularly its role as an inhibitor of 4-aminobutyrate aminotransferase

(ABAT), a key enzyme in GABA catabolism.[1] Understanding the physicochemical properties

of 4-aminohexanoic acid is fundamental for its application in research and as a potential

therapeutic agent. This technical guide provides a comprehensive overview of its core

physicochemical characteristics, detailed experimental methodologies for their determination,

and a visualization of its interaction with the GABA metabolic pathway.

Core Physicochemical Properties
The essential physicochemical properties of 4-aminohexanoic acid are summarized in the table

below, providing a clear and concise reference for researchers.
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Property Value Source(s)

IUPAC Name 4-aminohexanoic acid [1]

CAS Number 5415-99-6 [1]

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

Melting Point 180-181 °C

Water Solubility 87 g/L at 25 °C [1]

pKa (Carboxylic Acid) ~4.0 - 4.5 (Estimated)

pKa (Amine) ~10.5 - 11.0 (Estimated)

logP (Predicted) -1.3 to -0.5 (Predicted)

Experimental Protocols
Accurate determination of physicochemical properties is crucial for the characterization and

application of any chemical compound. The following sections detail the standard experimental

methodologies for measuring the key properties of 4-aminohexanoic acid.

Melting Point Determination (Capillary Method)
The melting point of a solid is a critical indicator of its purity. The capillary method is a widely

used and accessible technique for this determination.

Principle: A small, finely powdered sample of the substance is packed into a thin-walled

capillary tube and heated at a controlled rate. The temperature range over which the substance

melts is observed and recorded.

Detailed Methodology:

Sample Preparation: Ensure the 4-aminohexanoic acid sample is thoroughly dried and finely

powdered to ensure uniform heating.
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Capillary Tube Packing: A small amount of the powdered sample is introduced into a

capillary tube, which is sealed at one end. The tube is then gently tapped to compact the

sample to a height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which

typically consists of a heated block with a thermometer or a digital temperature probe.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

accurate observation.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting, and the temperature at

which the last solid particle disappears is recorded as the completion of melting. The melting

point is reported as this temperature range.

Experimental Workflow for Melting Point Determination
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Potentiometric Titration

Generate Titration Curve
(pH vs. Volume)

Identify Half-Equivalence
Point 1

Identify Half-Equivalence
Point 2

Determine pKa
(Carboxylic Acid)

Determine pKa
(Amine)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glutamate

Glutamate
Decarboxylase (GAD)

GABA

4-Aminobutyrate
Aminotransferase (ABAT)

Succinate Semialdehyde

Succinate-Semialdehyde
Dehydrogenase (SSADH)

Succinate

TCA Cycle

4-Aminohexanoic Acid

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10776964?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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